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Compound of Interest

Compound Name: BMS-191011

Cat. No.: B7909879

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the research compound BMS-191011. The following procedural guidance is designed to
ensure the safe and effective use of this potent BK channel activator in a laboratory setting.

Immediate Safety Information

BMS-191011 is a chemical compound intended for research use only and is not for human or
veterinary use.[1] Due to its biological activity as a potent activator of large-conductance Ca2+-
activated potassium (BKCa) channels, appropriate personal protective equipment (PPE) and
cautious handling are mandatory to prevent accidental exposure.[2][3][4]

Recommended Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles or a face shield should be worn at all times when
handling the solid compound or its solutions.

« Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be
inspected before use and disposed of properly after handling.

» Body Protection: A laboratory coat is required. Ensure it is fully buttoned to provide maximum
coverage.
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o Respiratory Protection: If handling large quantities of the solid compound or if there is a risk
of aerosolization, a NIOSH-approved respirator may be necessary.

Quantitative Data Summary

The following table summarizes the key quantitative data for BMS-191011.

Property Value Source
Molecular Weight 370.71 g/mol [5]
Molecular Formula C16H10CIF3N203 [5]
Purity >98% (HPLC) [4]6]
CAS Number 202821-81-6 [5]
Appearance White solid [5]
Storage (Solid) Store at room temperature. [5][6]

) Store at -20°C for up to one
Storage (Solutions)
month.

N Soluble in DMSO (up to 100
Solubility M) [4]
mM).

Experimental Protocols: Preparation of Stock
Solutions

Objective: To prepare a stock solution of BMS-191011 for use in experimental assays.
Materials:

e BMS-191011 solid compound

o Dimethyl sulfoxide (DMSOQO), anhydrous

 Sterile microcentrifuge tubes or vials
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o Calibrated pipettes and sterile tips
» \ortex mixer
Procedure:

o Pre-handling: Before opening the vial of BMS-191011, ensure you are in a designated
workspace, preferably a chemical fume hood, and are wearing the appropriate PPE.

e Weighing: If starting from a solid, carefully weigh the desired amount of BMS-191011 in a
sterile microcentrifuge tube.

» Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock
concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO to your
weighed solid). BMS-191011 is soluble in DMSO up to 100 mM.[4]

o Dissolution: Cap the tube securely and vortex until the solid is completely dissolved. Gentle
warming may be applied if necessary.

o Storage: Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for up to one month.

o Usage: When ready to use, thaw an aliquot at room temperature. Ensure the solution is clear
and free of any precipitate before diluting to the final experimental concentration in your
assay buffer. Prepare and use diluted solutions on the same day if possible.

Mechanism of Action and Experimental Workflow

BMS-191011 is a potent opener of large-conductance Ca2*-activated potassium (BK) channels
(also known as KCal.1).[2][4] These channels are activated by both membrane depolarization

and increases in intracellular calcium concentration. By opening these channels, BMS-191011

increases potassium efflux, leading to hyperpolarization of the cell membrane. This mechanism
is the basis for its neuroprotective and vasodilatory effects observed in research models.

Experimental Workflow for Assessing BMS-191011 Activity:
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Experimental workflow for studying BMS-191011 effects.
Disposal Plan
Solid Waste:

» Dispose of unused solid BMS-191011 as chemical waste in accordance with your
institution's and local regulations.

o Contaminated materials such as pipette tips, tubes, and gloves should be placed in a
designated hazardous waste container.

Liquid Waste (DMSO Solutions):

e Do not pour DMSO solutions down the drain. DMSO can facilitate the absorption of other
chemicals through the skin and may harm aquatic life.[7]

e Collect all waste solutions of BMS-191011 in DMSO in a clearly labeled, sealed, and
chemical-resistant waste container.
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e The container should be labeled as "Hazardous Waste" and include the full chemical name:
"BMS-191011 in Dimethyl Sulfoxide".

» Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed chemical waste disposal company.[7] These specialized companies can ensure
the waste is treated in an environmentally responsible manner, such as through high-
temperature incineration.[8]

Spill Cleanup:

 In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry
sand).

o Collect the absorbed material into a sealed container for hazardous waste disposal.
e Clean the spill area with soap and water.

o For larger spills, evacuate the area and contact your institution's EHS office immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 8. DMSO disposal: — Natur Total nutritional supplement [naturtotalshop.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
BMS-191011]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909879#personal-protective-equipment-for-
handling-bms-191011]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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